Cas no 1424232-42-7 ((4-propyl-4H-1,2,4-triazol-3-yl)methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate)

• Product Name: (4-propyl-4H-1,2,4-triazol-3-yl)methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate
• CAS No: 1424232-42-7
• MF: C₁₆H₂₃N₅O₂S
• MW: 349.45112156868
• CID: 5820377
• PubChem ID: 71913276
• Update Time: 2025-06-03

(4-propyl-4H-1,2,4-triazol-3-yl)methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• Z1463276817
• AKOS033366339
• EN300-26596310
• (4-propyl-4H-1,2,4-triazol-3-yl)methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate
• (4-propyl-1,2,4-triazol-3-yl)methyl 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanoate
• 1424232-42-7

• Inchi： 1S/C16H23N5O2S/c1-5-8-21-10-17-20-14(21)9-23-15(22)7-6-13-11(2)18-16(24-4)19-12(13)3/h10H,5-9H2,1-4H3
• InChI Key： JZSBDZHWWGGMPF-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(=O)OCC1=NN=CN1CCC

Computed Properties

• Exact Mass: 349.15724617g/mol
• Monoisotopic Mass: 349.15724617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 108Ų

Additional information on (4-propyl-4H-1,2,4-triazol-3-yl)methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate

The Compound CAS No. 1424232-42-7: A Comprehensive Overview

The compound with CAS number 1424232-42-7, known as (4-propyl-4H-1,2,4-triazol-3-yl)methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a triazole ring system with a pyrimidine moiety, both of which are known for their versatility in chemical reactivity and biological activity.

The triazole ring system in this compound is a key structural feature that contributes to its stability and reactivity. Triazoles are widely used in organic synthesis due to their ability to participate in various click chemistry reactions, such as the Huisgen cycloaddition. The presence of the propyl group attached to the triazole further enhances its functionality, making it suitable for applications in drug delivery systems and materials science.

Another critical component of this compound is the pyrimidine ring system. Pyrimidines are heterocyclic aromatic compounds that are fundamental building blocks in many bioactive molecules. The substitution pattern on the pyrimidine ring—specifically the methylsulfanyl group at position 2 and the dimethyl groups at positions 4 and 6—plays a crucial role in determining the compound's electronic properties and biological activity. Recent studies have shown that such substitution patterns can significantly influence the binding affinity of pyrimidine derivatives to various biological targets, making them promising candidates for drug development.

The methylsulfanyl group attached to the pyrimidine ring introduces additional functionality by providing sulfur-based interactions, which are often critical in enzyme inhibition and receptor binding. This feature has been leveraged in recent research to design more effective inhibitors for kinases and other enzymes involved in disease pathways.

From a synthetic standpoint, the compound's structure suggests that it could be synthesized through a combination of nucleophilic aromatic substitution and coupling reactions. The triazole moiety can be prepared via azide alkyne cycloaddition (CuAAC), while the pyrimidine derivative can be synthesized using traditional methods such as condensation reactions or Michael addition. Recent advancements in catalytic methods have made these syntheses more efficient and scalable, opening up new possibilities for industrial applications.

In terms of applications, this compound has shown potential in several areas. In agriculture, it may serve as a component in advanced pesticides or herbicides due to its ability to target specific enzymes involved in plant metabolism. In pharmaceuticals, its structure suggests potential use as an intermediate in drug synthesis or as a scaffold for developing new therapeutic agents.

Recent research has also highlighted the importance of understanding the environmental impact of such compounds. Studies on their degradation pathways under various conditions are essential to ensure their safe use and minimize ecological risks. Preliminary data suggest that this compound may degrade under specific environmental conditions, but further investigation is required to fully assess its environmental footprint.

In conclusion, CAS No. 1424232-42-7 represents a fascinating example of how complex molecular architectures can be designed to meet diverse chemical and biological needs. With ongoing advancements in synthetic methods and an increasing focus on sustainable chemistry practices, this compound holds great promise for future innovations across multiple industries.